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Compound of Interest

Compound Name: Apitolisib

Cat. No.: B1684593

For Research, Scientific, and Drug Development Professionals: A Guide to Safe and Compliant
Disposal

Apitolisib (also known as GDC-0980) is a potent, orally bioavailable dual inhibitor of Class |
phosphatidylinositol 3-kinase (PI13K) and mammalian target of rapamycin (mTOR).[1][2][3] Due
to its cytotoxic and hazardous properties, it is imperative that researchers, scientists, and drug
development professionals adhere to strict protocols for its disposal to ensure personal safety
and environmental protection. The primary directive for disposal is to always consult the
manufacturer-specific Safety Data Sheet (SDS) and to comply with all local, state, and federal
regulations.[4]

Hazard Profile and Safety Information

Apitolisib is classified as hazardous. It is harmful if swallowed (Acute toxicity, oral - Category
4), causes skin irritation (Category 2), and serious eye irritation (Category 2A).[4] It may also
cause respiratory irritation.[4] Furthermore, Apitolisib is identified as very toxic to aquatic life
with long-lasting effects.[5] This necessitates stringent containment and disposal procedures to
prevent environmental release.
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Identifier Value

CAS Number 1032754-93-0[1][4][5]

Synonyms GDC-0980, GNE 390, RG 7422[1][2][4]
Molecular Formula C23H30N803S[1][4]

Molecular Weight 498.60 g/mol [1][4]

Appearance Crystalline solid[6]

Melting Point >202°C[4]

Soluble in DMSO (~25 mg/ml) and DMF (~25

Solubility mg/ml).[1][6] Sparingly soluble in agueous
buffers.[6]
Storage Store at -20°C as a solid.[5][6]

Step-by-Step Disposal Protocol

The following steps provide a procedural guide for the proper disposal of Apitolisib. This
protocol is a synthesis of information from safety data sheets and general guidelines for
hazardous chemical and cytotoxic waste.

1. Personal Protective Equipment (PPE) and Engineering Controls:

o Always handle Apitolisib and its waste within a well-ventilated area, preferably in a chemical
fume hood, to avoid inhalation of dust or aerosols.[4][5]

o Wear appropriate PPE at all times:

o Hand Protection: Protective gloves (e.g., nitrile).[4]

o

Eye Protection: Safety goggles with side-shields.[4]

o

Skin and Body Protection: Impervious clothing, such as a lab coat.[4]

[¢]

Respiratory Protection: A suitable respirator should be used if ventilation is inadequate or if
handling large quantities.[4]
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. Waste Segregation and Collection:

Identify Waste Type: All materials that have come into contact with Apitolisib must be
treated as hazardous waste. This includes:

o

Unused or expired pure compound.

[¢]

Contaminated consumables (e.g., pipette tips, vials, gloves, bench paper).

o

Solutions containing Apitolisib.

[e]

Contaminated sharps (e.g., needles, blades).
Use Designated Waste Containers:

o Non-sharp Solid Waste: Dispose of in a rigid, leak-proof container clearly labeled as
"Hazardous Cytotoxic Waste." Often, these are yellow containers with purple lids.[7]

o Contaminated Sharps: Dispose of in a designated sharps container for cytotoxic waste,
also typically yellow with a purple lid.[7]

o Liquid Waste: Collect in a compatible, sealed, and clearly labeled hazardous waste
container. Do not mix with other solvent waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.

. Spill Management:
In case of a spill, evacuate the immediate area if necessary.[4]

Prevent further leakage or spillage and keep the product away from drains or water courses.

[4]

For liquid spills, absorb the material with an inert, finely-powdered liquid-binding material
(e.g., diatomite, universal binders).[4]

For solid spills, carefully sweep or vacuum (with HEPA filter) the material to avoid generating
dust.
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e Place all contaminated cleanup materials into the designated hazardous waste container.
» Decontaminate the surface by scrubbing with alcohol or another suitable solvent.[4]
4. Final Disposal Procedure:

o Follow Institutional Protocols: The ultimate disposal of the collected waste must be handled
by your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste contractor.[8]

 Incineration: The standard and required method for destroying cytotoxic and hazardous
pharmaceutical waste is high-temperature incineration by an approved and permitted
environmental management vendor.[7][8][9]

e Documentation: Ensure all waste is properly documented according to institutional and
regulatory requirements. This may include a hazardous waste manifest that tracks the waste
from generation to final destruction.[7][8]

Important Note:NEVER dispose of Apitolisib or its contaminated materials in the regular trash,
down the sink, or through any other unapproved route.[4][10] This can lead to environmental
contamination and poses a significant risk to public health.

Experimental Protocols

Disposal of Apitolisib is a regulatory and safety procedure, not an experimental one.
Therefore, no experimental protocols for disposal are cited. The procedures are dictated by
GHS classifications, EPA (or equivalent) regulations, and institutional safety policies. The key is
adherence to established hazardous and cytotoxic waste streams.

Disposal Workflow Visualization

The following diagram illustrates the decision-making and logical flow for the proper disposal of
Apitolisib waste.
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Apitolisib Waste Generated
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Caption: Logical workflow for the safe disposal of Apitolisib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Procedures for the Proper Disposal of
Apitolisib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684593#apitolisib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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